Cas no 866328-99-6 (1-Isoquinolinecarboxamide, N-methoxy-N-methyl-)

• Product Name: 1-Isoquinolinecarboxamide, N-methoxy-N-methyl-
• CAS No: 866328-99-6
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 1853776
• PubChem ID: 58678647
• Update Time: 2025-04-21

1-Isoquinolinecarboxamide, N-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinecarboxamide, N-methoxy-N-methyl-
• SCHEMBL13209962
• N-methoxy-N-methylisoquinoline-1-carboxamide
• DB-125777
• N-methyl N-methoxy isoquinoline-1-carboxamide
• AKOS011314635
• UZRCGJHUHJGYHA-UHFFFAOYSA-N
• 866328-99-6

• Inchi： 1S/C12H12N2O2/c1-14(16-2)12(15)11-10-6-4-3-5-9(10)7-8-13-11/h3-8H,1-2H3
• InChI Key： UZRCGJHUHJGYHA-UHFFFAOYSA-N
• SMILES： O(C)N(C)C(C1C2C=CC=CC=2C=CN=1)=O

Computed Properties

• Exact Mass: 216.089877630Da
• Monoisotopic Mass: 216.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives